Cas no 26447-63-2 (Benzene, 2-hepten-1-yl-)

Benzene, 2-hepten-1-yl- structure
Benzene, 2-hepten-1-yl- structure
Product Name:Benzene, 2-hepten-1-yl-
CAS No:26447-63-2
MF:C13H18
MW:174.282023906708
CID:255708
PubChem ID:5369450
Update Time:2025-04-19

Benzene, 2-hepten-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-hepten-1-yl-
    • Benzene, 2-heptenyl-, (Z)-
    • ZXOFDLMHPUQRCE-FNORWQNLSA-N
    • (2E)-2-Heptenylbenzene #
    • 26447-63-2
    • Benzene, 2-heptenyl-
    • 2-Heptene, 1-phenyl-
    • [(E)-hept-2-enyl]-benzene
    • Inchi: 1S/C13H18/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h5-9,11-12H,2-4,10H2,1H3/b7-5+
    • InChI Key: ZXOFDLMHPUQRCE-FNORWQNLSA-N
    • SMILES: C(CC)C/C=C/CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.14094
  • Monoisotopic Mass: 174.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.7

Experimental Properties

  • Density: 0.878
  • Boiling Point: 244.7°C at 760 mmHg
  • Flash Point: 96.4°C
  • Refractive Index: 1.506
  • PSA: 0

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